Cas no 2580206-30-8 (methyl 3-5-(aminomethyl)-1,3,4-thiadiazol-2-ylpropanoate)

• Product Name: methyl 3-5-(aminomethyl)-1,3,4-thiadiazol-2-ylpropanoate
• CAS No: 2580206-30-8
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• CID: 5659798
• PubChem ID: 165888396
• Update Time: 2025-07-18

methyl 3-5-(aminomethyl)-1,3,4-thiadiazol-2-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2580206-30-8
• methyl 3-[5-(aminomethyl)-1,3,4-thiadiazol-2-yl]propanoate
• EN300-27731128
• methyl 3-5-(aminomethyl)-1,3,4-thiadiazol-2-ylpropanoate

• Inchi： 1S/C7H11N3O2S/c1-12-7(11)3-2-5-9-10-6(4-8)13-5/h2-4,8H2,1H3
• InChI Key： CFVSROHLGNQLKP-UHFFFAOYSA-N
• SMILES： S1C(CN)=NN=C1CCC(=O)OC

Computed Properties

• Exact Mass: 201.05719778g/mol
• Monoisotopic Mass: 201.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 106Ų

Additional information on methyl 3-5-(aminomethyl)-1,3,4-thiadiazol-2-ylpropanoate

Introduction to Methyl 3-5-(Aminomethyl)-1,3,4-Thiadiazol-2-ylpropanoate (CAS No. 2580206-30-8)

Methyl 3-5-(Aminomethyl)-1,3,4-thiadiazol-2-ylpropanoate (CAS No. 2580206-30-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The chemical structure of methyl 3-5-(aminomethyl)-1,3,4-thiadiazol-2-ylpropanoate consists of a thiadiazole ring linked to a propionate ester through an aminomethyl group. The presence of the thiadiazole ring imparts significant stability and reactivity to the molecule, while the ester functionality provides additional chemical versatility. These structural elements contribute to the compound's potential as a lead molecule in drug discovery and development.

Recent studies have highlighted the pharmacological properties of methyl 3-5-(aminomethyl)-1,3,4-thiadiazol-2-ylpropanoate. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis and interference with essential metabolic pathways.

In addition to its antimicrobial properties, methyl 3-5-(aminomethyl)-1,3,4-thiadiazol-2-ylpropanoate has shown promise in antiviral research. Preliminary studies indicate that it can inhibit the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is thought to be mediated by its ability to interfere with viral entry and replication processes within host cells.

The anticancer potential of methyl 3-5-(aminomethyl)-1,3,4-thiadiazol-2-ylpropanoate has also been explored. Research conducted at the National Cancer Institute revealed that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its anticancer effects involves modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its direct therapeutic applications, methyl 3-5-(aminomethyl)-1,3,4-thiadiazol-2-ylpropanoate has been investigated for its potential as a pharmacological tool in understanding biological processes. Its ability to selectively target specific enzymes and receptors makes it valuable for probing cellular mechanisms involved in disease progression and drug resistance.

The synthesis of methyl 3-5-(aminomethyl)-1,3,4-thiadiazol-2-ylpropanoate has been optimized using modern synthetic techniques. A multi-step process involving the reaction of an appropriate thiadiazole derivative with a propionic acid ester in the presence of an amine catalyst has been developed. This synthetic route ensures high yields and purity levels, making it suitable for large-scale production.

To further enhance its therapeutic potential, researchers are exploring various modifications to the core structure of methyl 3-5-(aminomethyl)-1,3,4-thiadiazol-2-ylpropanoate. These modifications aim to improve pharmacokinetic properties such as solubility, stability, and bioavailability. For example, substituting different functional groups on the thiadiazole ring or modifying the ester moiety can significantly impact the compound's biological activity and pharmacological profile.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 3-5-(aminomethyl)-1,3,4-thiadiazol-2-ylpropanoate in various disease models. Preliminary results from Phase I trials have shown promising outcomes with minimal adverse effects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, methyl 3-5-(aminomethyl)-1,3,4-thiadiazol-2-ylpropanoate (CAS No. 2580206-30-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.